Cas no 138043-79-5 (1H-Indole-2-carboxylic acid, 3-(4-chlorophenyl)-5-methyl-, methyl ester)
138043-79-5 structure
Product Name:1H-Indole-2-carboxylic acid, 3-(4-chlorophenyl)-5-methyl-, methyl ester
CAS No:138043-79-5
MF:C17H14ClNO2
MW:299.751563549042
CID:1249107
Update Time:2024-08-03
1H-Indole-2-carboxylic acid, 3-(4-chlorophenyl)-5-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid, 3-(4-chlorophenyl)-5-methyl-, methyl ester
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- Inchi: 1S/C17H14ClNO2/c1-10-3-8-14-13(9-10)15(16(19-14)17(20)21-2)11-4-6-12(18)7-5-11/h3-9,19H,1-2H3
- InChI Key: WQICCGNPWHHTTM-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(C)C=C2)C(C2=CC=C(Cl)C=C2)=C1C(OC)=O
Computed Properties
- Exact Mass: 299.07142
Experimental Properties
- Density: 1.284±0.06 g/cm3(Predicted)
- Boiling Point: 501.5±50.0 °C(Predicted)
- PSA: 42.09
- pka: 14.50±0.30(Predicted)
1H-Indole-2-carboxylic acid, 3-(4-chlorophenyl)-5-methyl-, methyl ester Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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